Cas no 2200133-76-0 (N-[(1-Methylimidazol-2-yl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide)

• Product Name: N-[(1-Methylimidazol-2-yl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
• CAS No: 2200133-76-0
• MF: C₂₀H₂₄N₄O₂
• MW: 352.430164337158
• CID: 5410314
• PubChem ID: 145898372
• Update Time: 2025-05-24

N-[(1-Methylimidazol-2-yl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-Methyl-1H-imidazol-2-yl)methyl]-1-(1-oxo-2-propen-1-yl)-4-phenyl-4-piperidinecarboxamide
• EN300-26600167
• 2200133-76-0
• N-[(1-methyl-1H-imidazol-2-yl)methyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• Z2496711049
• N-[(1-Methylimidazol-2-yl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide

• Inchi： 1S/C20H24N4O2/c1-3-18(25)24-12-9-20(10-13-24,16-7-5-4-6-8-16)19(26)22-15-17-21-11-14-23(17)2/h3-8,11,14H,1,9-10,12-13,15H2,2H3,(H,22,26)
• InChI Key： NSORKMNSEUSMNI-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)NCC1=NC=CN1C

Computed Properties

• Exact Mass: 352.18992602g/mol
• Monoisotopic Mass: 352.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 665.4±55.0 °C(Predicted)
• pka: 13.93±0.20(Predicted)

Additional information on N-[(1-Methylimidazol-2-yl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide

N-[(1-Methylimidazol-2-yl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide (CAS No: 2200133-76-0): A Comprehensive Overview

N-[(1-Methylimidazol-2-yl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide, identified by its CAS number 2200133-76-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's structure incorporates several key functional groups, including a 1-methylimidazol-2-yl moiety and a 4-phenyl substituent, which contribute to its unique chemical properties and biological activities.

The synthesis of N-[(1-Methylimidazol-2-yl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the 1-methylimidazol-2-yl group is particularly critical, as it influences the compound's interactions with biological targets. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

One of the most compelling aspects of N-[(1-Methylimidazol-2-yl)methyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide is its potential role in addressing unmet medical needs. Current research indicates that this compound exhibits promising pharmacological properties, particularly in the realm of central nervous system (CNS) disorders. The presence of the 4-phenyl group enhances its binding affinity to specific neurotransmitter receptors, suggesting its utility as a scaffold for developing novel psychoactive drugs.

In vitro studies have demonstrated that N-(1-Methylimidazoliummethyl)-4-phenoxybutanamide derivatives, including our compound, possess significant inhibitory effects on enzymes involved in neurodegenerative diseases. These findings are particularly relevant given the increasing prevalence of conditions such as Alzheimer's and Parkinson's disease. The ability of this compound to modulate neurotransmitter activity makes it a valuable candidate for further exploration in preclinical models.

The structural features of N-(1-Methylimidazoliummethyl)-4-phenoxybutanamide derivatives also make them attractive for developing treatments against mood disorders. Preclinical data suggests that these compounds can interact with serotonin and dopamine receptors, potentially offering therapeutic benefits in conditions like depression and anxiety. The unique combination of pharmacophores within the molecule allows for selective targeting, minimizing side effects associated with broader-spectrum treatments.

Recent breakthroughs in computational chemistry have further enhanced our understanding of the pharmacological profile of N-(1-Methylimidazoliummethyl)-4-phenoxybutanamide derivatives. Molecular docking studies have identified key interactions between the compound and target proteins, providing insights into its mechanism of action. These computational approaches complement traditional experimental methods, accelerating the drug discovery process and improving the likelihood of success in clinical trials.

The development of novel drug candidates is a complex and iterative process that relies on interdisciplinary collaboration. Researchers from various fields, including organic chemistry, medicinal chemistry, and pharmacology, contribute their expertise to optimize the properties of compounds like N-(1-Methylimidazoliummethyl)-4-phenoxybutanamide derivatives. This collaborative effort ensures that promising molecules are thoroughly evaluated before advancing to human trials.

Ethical considerations are paramount throughout the drug development lifecycle. Ensuring patient safety and well-being requires rigorous testing and regulatory oversight. The journey from laboratory discovery to market approval involves multiple stages, each designed to assess the safety and efficacy of new therapeutic agents. N-(1-Methylimidazoliummethyl)-4-phenoxybutanamide derivatives have shown early promise in this regard, paving the way for future clinical investigations.

The future prospects for N-(1-Methylimidazoliummethyl)-4-phenoxybutanamide derivatives are exciting and multifaceted. Ongoing research aims to refine their chemical structures to enhance their pharmacological properties further. Additionally, exploring new synthetic routes could improve production efficiency and reduce costs, making these compounds more widely available for therapeutic use.

In conclusion, N-(1-Methylimidazoliummethyl)-4-phenoxybutanamide derivatives represent a significant advancement in pharmaceutical chemistry. Their unique structural features and promising biological activities position them as valuable candidates for treating various neurological and mood disorders. With continued research and development, these compounds have the potential to improve patient outcomes and enhance quality of life for those suffering from chronic conditions.